Cas no 107976-34-1 (1-Piperazineethanamine, N-[2-(1-piperazinyl)ethyl]-)

1-Piperazineethanamine, N-[2-(1-piperazinyl)ethyl]- structure
107976-34-1 structure
Product Name:1-Piperazineethanamine, N-[2-(1-piperazinyl)ethyl]-
CAS No:107976-34-1
MF:C12H27N5
MW:241.3762819767
CID:1185079
PubChem ID:14981966
Update Time:2025-04-20

1-Piperazineethanamine, N-[2-(1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanamine, N-[2-(1-piperazinyl)ethyl]-
    • 2-piperazin-1-yl-N-(2-piperazin-1-ylethyl)ethanamine
    • 2-(Piperazin-1-yl)-N-[2-(piperazin-1-yl)ethyl]ethan-1-amine
    • bis(2-(piperazin-1-yl)ethyl)amine
    • A929306
    • 107976-34-1
    • SCHEMBL845511
    • DTXSID60566470
    • Inchi: 1S/C12H27N5/c1-7-16(8-2-13-1)11-5-15-6-12-17-9-3-14-4-10-17/h13-15H,1-12H2
    • InChI Key: GXXKZNABQGUBCX-UHFFFAOYSA-N
    • SMILES: N1(CCNCCN2CCNCC2)CCNCC1

Computed Properties

  • Exact Mass: 241.22664588g/mol
  • Monoisotopic Mass: 241.22664588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 42.6Ų
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